N-[Cyano(cyclohexyl)methyl]-5-methoxy-2,3-dihydro-1,4-benzodioxine-7-carboxamide

• IUPAC Name: N-[cyano(cyclohexyl)methyl]-5-methoxy-2,3-dihydro-1,4-benzodioxine-7-carboxamide
• InChI: InChI=1S/C18H22N2O4/c1-22-15-9-13(10-16-17(15)24-8-7-23-16)18(21)20-14(11-19)12-5-3-2-4-6-12/h9-10,12,14H,2-8H2,1H3,(H,20,21)
• InChI Key: GNZJUBCEJMJEQL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC2=C1OCCO2)C(=O)NC(C#N)C3CCCCC3
• Molecular Formula: C18H22N2O4
• Molecular Weight: 330.4 g/mol

Description

Synthesis Analysis

CCMBC can be synthesized through various methods. One versatile approach involves the reaction of substituted aryl or heteryl amines with alkyl cyanoacetates . The active hydrogen on C-2 of these compounds participates in condensation and substitution reactions, leading to the formation of cyanoacetamide derivatives. Stirring without solvent or fusion methods have been employed for this purpose.

Molecular Structure Analysis

The molecular structure of CCMBC reveals its heterocyclic nature. The benzodioxine moiety provides rigidity, while the cyano group imparts reactivity. The cyclohexylmethyl substituent contributes to overall stability. Spectroscopic techniques like ¹³C NMR can provide insights into its connectivity and confirm its structure.

Future Directions

: Ahmed A. Fadda & Ramy Rabie. “Cyanoacetylation of amines: recent advances in preparation methods and their synthetic uses in the formation of biologically active compounds.” Research on Chemical Intermediates, 42(2016), 771–811. Link : Spectroscopic Properties of Cyclohexanes. LibreTexts. [Link](https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Basic_Principles_of_Organic_Chemistry_%28Roberts